Cas no 1152892-99-3 (N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine)

• Product Name: N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine
• CAS No: 1152892-99-3
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 5230585
• PubChem ID: 43222905
• Update Time: 2026-03-07

N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenamine, N-cyclopropyl-1,2,3,4-tetrahydro-
• N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine

• Inchi： 1S/C13H17N/c1-2-4-11-9-13(14-12-7-8-12)6-5-10(11)3-1/h1-4,12-14H,5-9H2
• InChI Key： VNXPIFUMOYCSSC-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCC1NC1CC1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine

N-Cyclopropyl-1,2,3,4-Tetrahydronaphthalen-2-Amine: A Comprehensive Overview

N-Cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine, also known by its CAS number 1152892-99-3, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of amines and features a unique structure combining a cyclopropyl group with a tetrahydronaphthalene backbone. Its chemical formula is C₁₅H₁₉N, and it exhibits a molecular weight of approximately 217.3 g/mol. The compound's structure is characterized by a rigid framework that provides stability and reactivity in various chemical environments.

The synthesis of N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine involves advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. One notable approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly efficient in constructing the desired amine functionality. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

In terms of applications, N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine has demonstrated potential in the pharmaceutical industry as a building block for drug development. Its unique structure allows for the creation of bioactive molecules with tailored pharmacokinetic properties. For instance, recent studies have highlighted its role in the synthesis of inhibitors for kinase enzymes, which are critical targets in cancer therapy. The compound's ability to form stable hydrogen bonds and its lipophilic nature make it an ideal candidate for drug design.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its rigid structure and amine functionality make it suitable for use in polymer chemistry and as a precursor for advanced materials such as graphene derivatives. Recent research has explored its use in the synthesis of conductive polymers, which have applications in flexible electronics and energy storage devices.

The environmental impact of N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine has also been a topic of interest. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems and biodegradation pathways.

In conclusion, N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine (CAS No: 1152892-99-3) is a multifaceted compound with promising applications across various fields. Its unique chemical properties and versatility make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.